(5-bromo-2-furyl)(1,4,6,7-tetrahydro-5H-imidazo[4,5-c]pyridin-5-yl)methanone

• IUPAC Name: (5-bromofuran-2-yl)-(3,4,6,7-tetrahydroimidazo[4,5-c]pyridin-5-yl)methanone
• InChI: InChI=1S/C11H10BrN3O2/c12-10-2-1-9(17-10)11(16)15-4-3-7-8(5-15)14-6-13-7/h1-2,6H,3-5H2,(H,13,14)
• InChI Key: UNTXJFOVVYBIDC-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2=C1N=CN2)C(=O)C3=CC=C(O3)Br
• Molecular Formula: C11H10BrN3O2
• Molecular Weight: 296.12 g/mol

Description

(5-bromo-2-furyl)(1,4,6,7-tetrahydro-5H-imidazo[4,5-c]pyridin-5-yl)methanone, also known as BRD0705, is a small molecule compound that has gained attention in the scientific community due to its potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of (5-bromo-2-furyl)(1,4,6,7-tetrahydro-5H-imidazo[4,5-c]pyridin-5-yl)methanone is not fully understood. However, it has been reported to act as an inhibitor of the bromodomain and extra-terminal (BET) family of proteins. These proteins are involved in the regulation of gene expression and have been found to be dysregulated in various diseases, including cancer and inflammation.
Biochemical and Physiological Effects:
This compound has been found to have several biochemical and physiological effects. It has been reported to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. Additionally, it has been found to have anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines. Furthermore, it has been found to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

One of the main advantages of using (5-bromo-2-furyl)(1,4,6,7-tetrahydro-5H-imidazo[4,5-c]pyridin-5-yl)methanone in lab experiments is its specificity towards the BET family of proteins. This allows for targeted inhibition of these proteins without affecting other cellular processes. However, one of the limitations of using this compound is its low solubility in water, which can affect its bioavailability and efficacy.

Future Directions

There are several future directions for the research and development of (5-bromo-2-furyl)(1,4,6,7-tetrahydro-5H-imidazo[4,5-c]pyridin-5-yl)methanone. One of the potential applications of this compound is in the treatment of Alzheimer's disease, as it has been found to have neuroprotective effects. Additionally, further research is needed to understand the exact mechanism of action of this compound and to identify potential targets for its therapeutic applications. Furthermore, the development of more efficient synthesis methods and formulations of this compound could improve its bioavailability and efficacy.

Synthesis Methods

The synthesis of (5-bromo-2-furyl)(1,4,6,7-tetrahydro-5H-imidazo[4,5-c]pyridin-5-yl)methanone involves a multi-step process that includes the reaction of 5-bromo-2-furoic acid with thionyl chloride to form 5-bromo-2-furoyl chloride. This intermediate is then reacted with 1,4,6,7-tetrahydro-5H-imidazo[4,5-c]pyridine-5-carboxamide to form this compound. The yield of this synthesis method is reported to be around 40%.

Scientific Research Applications

(5-bromo-2-furyl)(1,4,6,7-tetrahydro-5H-imidazo[4,5-c]pyridin-5-yl)methanone has been found to have potential therapeutic applications in various diseases, including cancer, inflammation, and neurological disorders. Several studies have reported that this compound has anti-inflammatory properties and can inhibit the growth of cancer cells. Additionally, it has been found to have neuroprotective effects and can improve cognitive function.